Cas no 1361760-37-3 (3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid
• CAS No: 1361760-37-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4927142
• Update Time: 2025-05-21

3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-2-1-3-8(14)9(7)11-10(15)6(12(17)18)4-5-16-11/h1-5H,(H,17,18)
• InChI Key： BUOCLJSXKUFGHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid

3-Chloro-2-(2,6-Dichlorophenyl)Isonicotinic Acid: A Comprehensive Overview

3-Chloro-2-(2,6-dichlorophenyl)isonicotinic acid (CAS No. 1361760-37-3) is a synthetic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a derivative of nicotinic acid. The molecule features a chlorine atom at the 3-position of the isonicotinic acid backbone and a 2,6-dichlorophenyl group attached at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid involves multi-step organic reactions, often utilizing chlorination and coupling techniques. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, reducing production time and costs while improving yield.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The isonicotinic acid framework is known to exhibit biological activity, particularly in anti-inflammatory and anti-cancer studies. Recent studies have demonstrated that 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid exhibits selective inhibition against certain enzymes involved in inflammatory pathways. This makes it a valuable lead compound for developing novel anti-inflammatory agents.

In addition to its pharmaceutical applications, 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid has shown potential in agrochemicals. Its ability to inhibit key enzymes in plant pathogens suggests its utility as a fungicide or herbicide. Field trials conducted in controlled environments have indicated that this compound can effectively control the growth of fungal pathogens without significant adverse effects on non-target organisms.

The structural versatility of 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has been explored for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on understanding the environmental fate and toxicity of 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid. Studies indicate that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. However, further investigations are required to assess its long-term ecological impact and ensure sustainable use.

In conclusion, 3-chloro-2-(2,6-dichlorophenyl)isonicotinic acid (CAS No. 1361760-37-3) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and recent advancements in synthesis and application studies highlight its significance as a valuable research tool and industrial product.